(3-((6-(Dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)(1-methylpiperidin-3-yl)methanone

• IUPAC Name: [3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]-(1-methylpiperidin-3-yl)methanone
• InChI: InChI=1S/C17H27N5O2/c1-20(2)15-6-7-16(19-18-15)24-14-8-10-22(12-14)17(23)13-5-4-9-21(3)11-13/h6-7,13-14H,4-5,8-12H2,1-3H3
• InChI Key: MLGJBMJMLQWTNP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)C(=O)N2CCC(C2)OC3=NN=C(C=C3)N(C)C
• Molecular Formula: C17H27N5O2
• Molecular Weight: 333.4 g/mol

Description

The compound contains several functional groups including a pyrrolidine ring, a pyridazine ring, and a piperidine ring. The pyrrolidine ring is a five-membered ring with one nitrogen atom, which is widely used in medicinal chemistry due to its ability to efficiently explore the pharmacophore space. The pyridazine ring is a six-membered ring with two nitrogen atoms, which is known for its diverse pharmacological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, general methods for synthesizing similar compounds involve ring construction from different cyclic or acyclic precursors, or functionalization of preformed rings. For example, pyrrolidine rings can be constructed from proline derivatives.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine, pyridazine, and piperidine rings. The stereochemistry of the molecule would be influenced by the spatial orientation of substituents on these rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the functional groups present in the molecule. For example, the pyrrolidine ring might undergo reactions typical of amines, such as acylation or alkylation.